Cas no 813414-06-1 (1,3-Benzenediol, 5-(2-propenyloxy)-)
813414-06-1 structure
Product Name:1,3-Benzenediol, 5-(2-propenyloxy)-
CAS No:813414-06-1
MF:C9H10O3
MW:166.173902988434
CID:704123
PubChem ID:11309722
Update Time:2025-04-19
1,3-Benzenediol, 5-(2-propenyloxy)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzenediol, 5-(2-propenyloxy)-
- 5-prop-2-enoxybenzene-1,3-diol
- 813414-06-1
- DTXSID60461870
- SCHEMBL16015475
-
- Inchi: 1S/C9H10O3/c1-2-3-12-9-5-7(10)4-8(11)6-9/h2,4-6,10-11H,1,3H2
- InChI Key: KZWFZWQPOXILJM-UHFFFAOYSA-N
- SMILES: O(CC=C)C1C=C(C=C(C=1)O)O
Computed Properties
- Exact Mass: 166.062994177g/mol
- Monoisotopic Mass: 166.062994177g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 137
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 49.7Ų
1,3-Benzenediol, 5-(2-propenyloxy)- Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
813414-06-1 (1,3-Benzenediol, 5-(2-propenyloxy)-) Related Products
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